Cas no 661473-98-9 (L-Lysinamide,3-[1,1'-biphenyl]-4-yl-N-(4-piperidinylcarbonyl)-D-alanyl-3-benzo[b]thien-3-yl-D-alanyl-2,3,4,5,6-pentafluoro-L-phenylalanyl-)

• Product Name: L-Lysinamide,3-[1,1'-biphenyl]-4-yl-N-(4-piperidinylcarbonyl)-D-alanyl-3-benzo[b]thien-3-yl-D-alanyl-2,3,4,5,6-pentafluoro-L-phenylalanyl-
• CAS No: 661473-98-9
• MF: C₄₇H₅₀F₅N₇O₅S
• MW: 920.000827312469
• CID: 1703896
• Update Time: 2024-08-31

L-Lysinamide,3-[1,1'-biphenyl]-4-yl-N-(4-piperidinylcarbonyl)-D-alanyl-3-benzo[b]thien-3-yl-D-alanyl-2,3,4,5,6-pentafluoro-L-phenylalanyl- Chemical and Physical Properties

Names and Identifiers

• L-Lysinamide,3-[1,1'-biphenyl]-4-yl-N-(4-piperidinylcarbonyl)-D-alanyl-3-benzo[b]thien-3-yl-D-alanyl-2,3,4,5,6-pentafluoro-L-phenylalanyl-
• L-Lysinamide, 3-[1,1'-biphenyl]-4-yl-N-(4-piperidinylcarbonyl)-D-alanyl-3-benzo[b]thien-3-yl-D-alanyl-2,3,4,5,6-pentafluoro-L-phenylalanyl-

• Inchi： 1S/C47H50F5N7O5S/c48-38-32(39(49)41(51)42(52)40(38)50)24-36(47(64)56-33(43(54)60)11-6-7-19-53)59-46(63)35(23-30-25-65-37-12-5-4-10-31(30)37)58-45(62)34(57-44(61)29-17-20-55-21-18-29)22-26-13-15-28(16-14-26)27-8-2-1-3-9-27/h1-5,8-10,12-16,25,29,33-36,55H,6-7,11,17-24,53H2,(H2,54,60)(H,56,64)(H,57,61)(H,58,62)(H,59,63)/t33-,34+,35+,36-/m0/s1
• InChI Key： LKFUSUXIPCVRNP-NZKHRDNMSA-N
• SMILES： C(N)(=O)[C@H](CCCCN)NC(=O)[C@H](CC1=C(F)C(F)=C(F)C(F)=C1F)NC(=O)[C@@H](CC1=CSC2=CC=CC=C21)NC(=O)[C@@H](CC1=CC=C(C2=CC=CC=C2)C=C1)NC(C1CCNCC1)=O

Computed Properties

• Exact Mass: 919.3518

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 1177.1±65.0 °C(Predicted)
• PSA: 197.54
• pka: 12.73±0.46(Predicted)